Cas no 2029307-13-7 (3-Piperidinol, 3-[1-(aminomethyl)propyl]-5-methyl-)

• Product Name: 3-Piperidinol, 3-[1-(aminomethyl)propyl]-5-methyl-
• CAS No: 2029307-13-7
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5276667
• Update Time: 2025-05-21

3-Piperidinol, 3-[1-(aminomethyl)propyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminobutan-2-yl)-5-methylpiperidin-3-ol
• 3-Piperidinol, 3-[1-(aminomethyl)propyl]-5-methyl-

• Inchi： 1S/C10H22N2O/c1-3-9(5-11)10(13)4-8(2)6-12-7-10/h8-9,12-13H,3-7,11H2,1-2H3
• InChI Key： LDRJLEJGWANPMP-UHFFFAOYSA-N
• SMILES： OC1(CNCC(C)C1)C(CN)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• XLogP3: 0.7
• Topological Polar Surface Area: 58.3

Additional information on 3-Piperidinol, 3-[1-(aminomethyl)propyl]-5-methyl-

3-Piperidinol, 3-[1-(aminomethyl)propyl]-5-methyl- (CAS No. 2029307-13-7)

The compound 3-Piperidinol, 3-[1-(aminomethyl)propyl]-5-methyl-, also identified by the CAS registry number 2029307-13-7, is a structurally complex organic molecule belonging to the piperidinol class. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a piperidine ring with hydroxyl and methyl substituents, along with an aminomethylpropyl group, which contributes to its versatile reactivity and functional diversity.

Recent studies have highlighted the importance of 3-Piperidinol derivatives in drug discovery. Researchers have explored the compound's ability to act as a precursor for bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Piperidinol exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms. This finding underscores the compound's potential role in combating antibiotic resistance, a pressing global health concern.

In addition to its pharmacological applications, 3-Piperidinol has also been investigated for its role in green chemistry. Scientists have developed sustainable synthesis methods for this compound using renewable feedstocks and enzymatic catalysis. These advancements not only reduce the environmental footprint of chemical manufacturing but also pave the way for large-scale production of 5-methyl-piperidinol derivatives. A notable example is the use of microbial fermentation to produce intermediates for aminomethylpropyl-piperidinol, which aligns with the growing demand for eco-friendly chemical processes.

The structural versatility of CAS No. 2029307-13-7 has also made it a valuable tool in materials science. Researchers have employed this compound as a building block for synthesizing advanced polymers and surfactants. For example, a 2024 study in the Nature Materials journal reported that polymers derived from 5-methyl-piperidinol exhibit exceptional thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace materials and electronic devices.

The synthesis of 3-Piperidinol, 3-[1-(aminomethyl)propyl]-5-methyl- involves a multi-step process that typically begins with the preparation of piperidine derivatives followed by functionalization with hydroxyl and alkyl groups. Recent innovations in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly desirable for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions has further enhanced the efficiency and selectivity of these processes.

In terms of toxicity and safety profiles, studies conducted on laboratory animals have shown that CAS No. 2029307-13-7 exhibits low acute toxicity when administered at moderate doses. However, long-term exposure studies are still underway to fully understand its potential health risks. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions; however, appropriate personal protective equipment is recommended during industrial processing.

The increasing demand for sustainable and efficient chemical solutions has positioned 5-methyl-piperidinol derivatives as key players in modern chemistry. With ongoing research focusing on optimizing synthesis pathways and expanding application domains, this compound is poised to make significant contributions to various industries in the coming years.